Cas no 462100-59-0 (4-Oxazolidinecarboxylicacid,3-ethyl-2-oxo-,(4R)-(9CI))

• Product Name: 4-Oxazolidinecarboxylicacid,3-ethyl-2-oxo-,(4R)-(9CI)
• CAS No: 462100-59-0
• CID: 1021263
• Update Time: 2025-05-30

4-Oxazolidinecarboxylicacid,3-ethyl-2-oxo-,(4R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolidinecarboxylicacid,3-ethyl-2-oxo-,(4R)-(9CI)
• 4-Oxazolidinecarboxylic acid, 3-ethyl-2-oxo-, (4R)-

Additional information on 4-Oxazolidinecarboxylicacid,3-ethyl-2-oxo-,(4R)-(9CI)

Comprehensive Overview of 4-Oxazolidinecarboxylicacid,3-ethyl-2-oxo-,(4R)-(9CI) (CAS No. 462100-59-0)

The compound 4-Oxazolidinecarboxylicacid,3-ethyl-2-oxo-,(4R)-(9CI), identified by its CAS No. 462100-59-0, is a specialized chiral oxazolidine derivative with significant applications in pharmaceutical and chemical research. Its unique oxazolidine core and R-configuration make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in drug development, particularly in targeting enzymatic pathways and stereoselective reactions.

In recent years, the demand for chiral building blocks like 4-Oxazolidinecarboxylicacid,3-ethyl-2-oxo-,(4R)-(9CI) has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound’s ethyl-substituted oxazolidine structure offers versatility in modifying pharmacophores, aligning with trends in personalized medicine and small-molecule therapeutics. Its CAS No. 462100-59-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry.

The stereochemical purity of (4R)-3-ethyl-2-oxo-4-oxazolidinecarboxylic acid is critical for its efficacy in catalysis and bioconjugation. Studies highlight its utility in constructing peptide mimetics and enzyme inhibitors, addressing challenges in drug bioavailability and target specificity. As the pharmaceutical industry shifts toward sustainable synthesis, this compound’s role in atom-economical reactions and catalytic cycles gains prominence.

From a technical perspective, 4-Oxazolidinecarboxylicacid,3-ethyl-2-oxo-,(4R)-(9CI) exhibits notable stability under ambient conditions, making it suitable for long-term storage and industrial-scale production. Its carboxylic acid functionality allows for further derivatization, enabling integration into combinatorial libraries and structure-activity relationship (SAR) studies. These attributes align with current interests in AI-driven drug discovery, where molecular descriptors and cheminformatics tools optimize lead compounds.

Environmental and regulatory considerations also favor CAS No. 462100-59-0, as it complies with REACH and GMP guidelines for non-hazardous intermediates. Its low ecotoxicity profile supports its use in biodegradable formulations, resonating with the global push for eco-friendly chemicals. This positions the compound as a sustainable choice for academic labs and contract research organizations (CROs).

In summary, 4-Oxazolidinecarboxylicacid,3-ethyl-2-oxo-,(4R)-(9CI) (CAS No. 462100-59-0) bridges gaps between theoretical chemistry and applied science, offering solutions for next-generation therapeutics. Its multifaceted applications—from catalysis to drug design—underscore its importance in modern research, making it a staple in chemical inventories worldwide.